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Compound of Interest

Compound Name: Berkelium
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Berkeley, California - In the nascent years of the atomic age, a team of scientists at the
University of California, Berkeley, expanded the known boundaries of the periodic table with the
synthesis and identification of element 97. This in-depth guide provides a technical overview of
the discovery of berkelium, detailing the experimental protocols and key data from the seminal
research that introduced this transuranic element to the world. The discovery, which occurred in
December 1949, was the culmination of meticulous planning and innovative radiochemical
techniques, further solidifying the university's leading role in the exploration of heavy elements.

[11[2][3]

The team of Stanley G. Thompson, Albert Ghiorso, and Glenn T. Seaborg, later joined by
Kenneth Street, Jr., successfully synthesized berkelium by bombarding a small target of
americium-241 with high-energy alpha particles.[1][2][3] This achievement was a significant
step in understanding the chemical and nuclear properties of the actinide series.

Data Presentation

The initial synthesis of berkelium produced the isotope Berkelium-243. Subsequent research
in the following years led to the identification of other isotopes, providing a more complete
picture of the element's nuclear characteristics. The data for these early isotopes are
summarized below.
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Experimental Protocols

The synthesis and identification of berkelium were landmark achievements that relied on the
sophisticated nuclear and chemical techniques developed at the Berkeley Radiation
Laboratory.

Target Preparation and Bombardment

The target material consisted of approximately 7 milligrams of americium-241 in the form of
americium oxide (AmQOz2). This was prepared by precipitating americium hydroxide from a
nitrate solution, followed by ignition to form the oxide. The AmO:2 was then slurried onto a
platinum foil and baked at high temperature to ensure adhesion.

This target was then subjected to bombardment with 35-MeV helium ions (alpha particles) in
the 60-inch cyclotron at the University of California, Berkeley. The bombardment was carried
out for approximately 6 hours.
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Chemical Separation

Following the bombardment, the platinum foil bearing the transmuted target material was
dissolved in nitric acid under a controlled environment to contain the radioactivity. The crucial
step of isolating the new element 97 was accomplished through a meticulous process of ion-
exchange chromatography.

The dissolved target solution, containing unreacted americium, fission products, and the newly
formed actinide elements, was passed through a cation-exchange resin column (likely Dowex-
50). The separation of individual actinides was achieved by elution with a buffered citric acid
solution at an elevated temperature. The elution order of the trivalent actinides is inversely
related to their atomic number, meaning that element 97 (berkelium) was expected to elute
before curium (element 96) and americium (element 95).

The fractions collected from the column were then analyzed for their radioactive decay
characteristics. The observation of a new alpha-particle activity with a half-life of about 4.5
hours, which eluted just before curium, provided the first evidence for the existence of a new
element. Further chemical experiments confirmed that this new activity belonged to an element
with chemical properties distinct from all previously known elements and consistent with those
expected for element 97. Specifically, the element was found to exhibit stable +3 and +4
oxidation states.

Visualizations

To further elucidate the processes involved in the discovery of berkelium, the following
diagrams illustrate the key experimental and logical workflows.
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A flowchart illustrating the key stages in the synthesis and identification of Berkelium-243.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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